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Compound of Interest

Compound Name: Galactosyl-lactose

Cat. No.: B1165524 Get Quote

This guide provides crucial safety and logistical information for the handling of Galactosyl-
lactose in a laboratory setting. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals while maintaining the integrity of

experimental workflows.

Hazard Identification and Risk Assessment
Galactosyl-lactose is not classified as a hazardous substance according to Regulation (EC)

No. 1272/2008.[1] However, it should be handled with care, adhering to good occupational

hygiene and safety practices to mitigate any potential risks.[1]

Summary of Hazards:

Hazard Category Classification Precautionary Statement

Physical Hazards Not Classified No specific hazards identified.

Health Hazards Not Classified

To our knowledge, this product

does not present any particular

risk.[1]

Environmental Hazards Not Classified
Avoid release to the

environment.[1]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is essential to minimize exposure and

ensure personal safety during the handling of Galactosyl-lactose.

Recommended PPE:

Equipment Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact.

Gloves must be inspected prior

to use.[2][3]

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from dust

particles.[2][4]

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. A dust mask

may be worn if dust generation

is a concern.

To prevent inhalation of dust

particles.

PPE Selection and Usage Workflow
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Caption: PPE selection workflow for handling Galactosyl-lactose.

Operational Procedures
Adherence to standard operating procedures is critical for the safe and effective handling of

Galactosyl-lactose.

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eye wash station are accessible.[4]

Put on the required personal protective equipment as detailed in the table above.
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Handling Solid Galactosyl-lactose:

Handle in a well-ventilated area to minimize dust inhalation.[1][2]

When weighing, use a chemical fume hood or a balance with a draft shield to control dust.

Avoid creating dust clouds during transfer.

Preparing Solutions:

Slowly add the solid Galactosyl-lactose to the solvent (e.g., water) to avoid splashing.

Stir gently until fully dissolved.

Post-Handling:

Clean the work area thoroughly after use.

Wash hands after handling the product.[1]

Store Galactosyl-lactose in a tightly closed container in a dry, cool, and well-ventilated

place.[2]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Emergency Response Plan:
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Incident Procedure

Skin Contact Wash skin with plenty of water.[1]

Eye Contact
Rinse eyes with water as a precaution.[1] If

irritation persists, seek medical attention.

Inhalation
Remove person to fresh air and keep

comfortable for breathing.[1]

Ingestion
Call a poison center or a doctor if you feel

unwell.[1]

Minor Spill (Solid)

Mechanically recover the product (e.g., sweep

or vacuum).[1] Avoid generating dust. Place in a

suitable container for disposal.

Minor Spill (Liquid)
Absorb with an inert material (e.g., sand, earth)

and place in a suitable container for disposal.

Spill Response Decision Tree
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Caption: Decision tree for responding to a Galactosyl-lactose spill.

Disposal Plan
Proper disposal of Galactosyl-lactose and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.
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Disposal Guidelines:

Unused Product: As Galactosyl-lactose is non-hazardous, small quantities of the solid or its

aqueous solutions can typically be disposed of down the drain with copious amounts of

water, provided the solution has a pH between 5.5 and 9.5 and does not contain other

hazardous materials.[5] However, it is crucial to consult and adhere to local and institutional

regulations for chemical waste disposal.[5][6]

Empty Containers: Empty containers should be rinsed thoroughly with a suitable solvent

(e.g., water). The rinsate should be disposed of as described above. Once clean, the

container can be disposed of in the regular trash.[7]

Contaminated Materials: Any materials, such as gloves or paper towels, that are

contaminated with Galactosyl-lactose should be placed in a sealed bag and disposed of

with regular laboratory waste, unless institutional policies require otherwise.

Waste Disposal Workflow:
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Caption: Workflow for the proper disposal of Galactosyl-lactose waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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